![molecular formula C22H26BrNO3 B214370 3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B214370.png)
3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions in research.
Mechanism of Action
The mechanism of action of 3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the inhibition of various enzymes and pathways involved in cancer cell growth and inflammation. It has been found to inhibit the activity of COX-2, a key enzyme involved in the production of inflammatory mediators. Additionally, it has been reported to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been reported to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to reduce the production of reactive oxygen species, which can cause oxidative damage to cells. This compound has also been reported to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments include its high purity and low toxicity profile. Additionally, this compound has been synthesized using various methods, making it readily available for research purposes. However, one of the limitations of using this compound is its limited solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one. One potential direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases, such as arthritis and colitis. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for its potential anticancer activity. Finally, more research is needed to investigate the potential of this compound as a drug delivery system for targeted cancer therapy.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in various fields of research. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
The synthesis of 3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been achieved using different methods. One of the commonly used methods involves the reaction between 5-bromo-3-hydroxyindole-2-one and 1-adamantyl methyl ketone in the presence of ethyl chloroformate and triethylamine. This method yields a high purity product with a good yield.
Scientific Research Applications
3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications in various fields of research. It has been reported to have anticancer activity by inhibiting the growth of cancer cells. Additionally, it has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
Molecular Formula |
C22H26BrNO3 |
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Molecular Weight |
432.3 g/mol |
IUPAC Name |
3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-1-ethyl-3-hydroxyindol-2-one |
InChI |
InChI=1S/C22H26BrNO3/c1-2-24-18-4-3-16(23)8-17(18)22(27,20(24)26)12-19(25)21-9-13-5-14(10-21)7-15(6-13)11-21/h3-4,8,13-15,27H,2,5-7,9-12H2,1H3 |
InChI Key |
XTEFAQXBUWIHOB-UHFFFAOYSA-N |
SMILES |
CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C34CC5CC(C3)CC(C5)C4)O |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C34CC5CC(C3)CC(C5)C4)O |
Origin of Product |
United States |
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